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Compound of Interest

Compound Name: LY 303511 hydrochloride

Cat. No.: B1191713

Get Quote

Executive Summary
In phosphoinositide 3-kinase (PI3K) signaling research, LY 294002 is a ubiquitous

pharmacological inhibitor.[1][2] However, its utility is compromised by significant off-target

activity against mTOR, Casein Kinase 2 (CK2), BET bromodomains, and voltage-gated

potassium channels.

LY 303511 serves as the critical structural analogue and negative control. It retains the off-

target profile of LY 294002 (inhibiting CK2, BET, and Kv channels) but is inactive against PI3K.

The Core Directive: To validate a PI3K-dependent mechanism, a biological effect must be

inhibited by LY 294002 but unaffected by LY 303511. If both compounds inhibit the effect, the

mechanism is likely PI3K-independent.

Structural Basis of Selectivity
The pharmacological distinction between these two compounds relies on a single atomic

substitution on the chromone scaffold.
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LY 294002: 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one. The oxygen atom in the

morpholine ring is critical for hydrogen bonding within the ATP-binding pocket of the PI3K

catalytic subunit (p110).

LY 303511: 2-(4-piperazinyl)-8-phenyl-4H-1-benzopyran-4-one. The substitution of the

morpholine oxygen with an amine (NH) group creates the piperazine ring. This slight steric

and electrostatic alteration prevents the molecule from fitting into the PI3K ATP-binding

pocket, rendering it inactive against PI3K isoforms (

).

However, this substitution does not significantly alter binding affinity for several other targets,

which is why LY 303511 is the mandatory control for LY 294002 experiments.

Comparative Selectivity Profile
The following table synthesizes experimental data regarding the inhibition profiles of both

compounds. Note the "Blind Spots" where both compounds are active.
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Target / Pathway
LY 294002 (The
Inhibitor)

LY 303511 (The
Control)

Interpretation of
Shared Activity

Class I PI3K

Potent Inhibitor

(ngcontent-ng-

c1989010908=""

_nghost-ng-

c3017681703=""

class="inline ng-star-

inserted">

)

Inactive (

)

Differential Factor:

Defines PI3K

dependence.

mTOR (C1)
Inhibitor (

)
Weak/Partial Inhibitor*

LY 294002 blocks

mTOR directly. LY

303511 can affect

S6K phosphorylation

but spares Akt.

Casein Kinase 2

(CK2)

Inhibitor (

)
Inhibitor

False Positive Risk:

Effects blocked by

both are likely CK2-

mediated.

BET Bromodomains Inhibitor (BRD2/3/4) Inhibitor

Both compounds

displace acetyl-lysine

from BET proteins.[3]

Kv Channels (e.g.,

Kv1.5)

Blocker (

)

Blocker (

)

Both block

currents, though LY

294002 is more

potent.

ROS Production Induces Induces

Both compounds

generate intracellular

ROS independent of

PI3K.[4]
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*Note: While LY 303511 is often cited as an mTOR inhibitor, its potency is generally lower than

LY 294002, and it does not inhibit the upstream PI3K-dependent phosphorylation of Akt.

Mechanistic Visualization
The following diagram illustrates the signaling nodes affected by both compounds. Note that

the "PI3K-Specific" branch is the only one not touched by LY 303511.
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Caption: Differential target engagement. Red arrows indicate LY 294002 inhibition; Blue arrows

indicate LY 303511 inhibition. Note that PI3K is the unique discriminator.

Experimental Protocol: The Paired Inhibition Assay
Objective: To distinguish PI3K-dependent effects from off-target kinase/channel modulation.
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Reagents
LY 294002: Dissolve in DMSO (Stock 10-50 mM).

LY 303511: Dissolve in DMSO (Stock 10-50 mM).

Vehicle Control: DMSO.

Protocol Steps
Serum Starvation: Starve cells (e.g., 0.1% FBS) for 12–24 hours to reduce basal PI3K

activity.

Pre-treatment (Critical):

Treat Group A with LY 294002 (10–50

).

Treat Group B with LY 303511 (Same concentration as Group A).

Treat Group C with DMSO (Vehicle).

Incubation: 30–60 minutes prior to stimulation.

Stimulation: Stimulate cells with agonist (e.g., Insulin, EGF, IGF-1) for the required time

(usually 5–15 mins for phosphorylation signaling).

Lysis & Analysis: Lyse cells and perform Western Blot.

Readouts:

Primary Control: Phospho-Akt (Ser473 or Thr308). This must be inhibited by LY 294002

but not by LY 303511.

Experimental Target: Your protein/phenotype of interest.

Self-Validating Logic (Interpretation)
Use the decision tree below to interpret your specific biological readout.
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Compare Biological Effect
(LY29 vs LY30)

Is the effect blocked by
LY 294002?

Is the effect blocked by
LY 303511?

Yes

CONCLUSION:
Not PI3K Pathway

No

CONCLUSION:
PI3K-Dependent Mechanism

No (Only LY29 Blocks)

CONCLUSION:
Off-Target Effect

(CK2, BET, or Kv)

Yes (Both Block)

Click to download full resolution via product page

Caption: Logic flow for interpreting paired inhibition assays. Divergence between LY29 and

LY30 confirms PI3K specificity.

Critical Limitations & "Blind Spots"
While the paired assay is robust, the Senior Scientist must be aware of two specific failure

modes where the control system breaks down:

The Kv Channel Potency Gap
LY 294002 is approximately 5–7 times more potent at blocking Kv1.5 and Kv2.1 channels (
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) than LY 303511 (

).

Risk: If you use LY 294002 at

, you may block Kv channels.[5] At this concentration, LY 303511 may not block the channels
significantly.

Result: You observe an effect with LY 294002 but not LY 303511. You conclude it is "PI3K-

dependent." This is a False Positive. The effect was actually Kv-dependent, but the control

compound was too weak at that concentration to reveal it.

Mitigation: If studying excitable cells (neurons, cardiomyocytes), verify results with specific

Kv blockers or PI3K-specific inhibitors like Wortmannin or GDC-0941.

ROS Generation
Both compounds generate intracellular Hydrogen Peroxide (ngcontent-ng-c1989010908=""

_nghost-ng-c3017681703="" class="inline ng-star-inserted">

) in a PI3K-independent manner.

Risk: If your phenotype is redox-sensitive (e.g., apoptosis sensitization), both compounds

may induce it.

Mitigation: Use catalase overexpression or antioxidants (NAC) to rule out ROS-mediated

artifacts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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